1-(2-(4-(4-Ethylphenyl)-1H-imidazol-2-yl)piperidin-1-yl)-2-(methylthio)propan-1-one

• Molecular Formula: C20H27N3OS
• Molecular Weight: 357.5 g/mol
• IUPAC Name: 1-[2-[5-(4-ethylphenyl)-1H-imidazol-2-yl]piperidin-1-yl]-2-methylsulfanylpropan-1-one
• InChI: InChI=1S/C20H27N3OS/c1-4-15-8-10-16(11-9-15)17-13-21-19(22-17)18-7-5-6-12-23(18)20(24)14(2)25-3/h8-11,13-14,18H,4-7,12H2,1-3H3,(H,21,22)
• InChI Key: UBTWKXLZHUPCRE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CN=C(N2)C3CCCCN3C(=O)C(C)SC

Description

The compound 1-(2-(4-(4-Ethylphenyl)-1H-imidazol-2-yl)piperidin-1-yl)-2-(methylthio)propan-1-one features a hybrid structure combining a piperidine ring, a 4-ethylphenyl-substituted imidazole, and a methylthio-propanone moiety. Key structural attributes include:

• Imidazole core: Facilitates hydrogen bonding and π-π interactions.
• Piperidine ring: Enhances lipophilicity and modulates pharmacokinetics.
• 4-Ethylphenyl group: Introduces steric bulk and hydrophobic interactions.
• Methylthio-propanone: Likely influences electron distribution and metabolic stability.

Comparison with Similar Compounds

Structural Analogues with Shared Moieties

A. Imidazole-Piperidine Hybrids

Compound Name	Key Features	Molecular Weight	logP	TPSA	Biological Relevance	Reference
Target Compound	Piperidine, imidazole, 4-ethylphenyl, methylthio-propanone	~389.5 (calc.)	~2.5 (est.)	~70 Ų (est.)	Potential kinase inhibitor or psychoactive agent	N/A
1-Methyl-2-(1-tosyl-1H-benzimidazol-2-yl)piperidin-4-one	Benzimidazole, tosyl group, piperidinone	383.46	N/A	N/A	Intermediate for drug discovery
F-909 (NIMH)	Piperidine, imidazole, fluorophenyl, triazole	473.55	2.11	83.3 Ų	CNS-targeting candidate

Key Insights :

• The target compound’s methylthio group distinguishes it from F-909, which has a triazole and fluorophenyl group. This substitution may enhance metabolic stability compared to F-909’s polar triazole .

B. Ethylphenyl-Ketone Derivatives

Compound Name	Key Features	Molecular Weight	logP	Biological Relevance	Reference
Target Compound	4-Ethylphenyl, propanone, methylthio	~389.5	~2.5	Psychoactive potential	N/A
4-Ethylethcathinone (4-EEC)	4-Ethylphenyl, propanone, ethylamino	205.3	2.8	Stimulant (cathinone analog)
1-(4-Ethylphenyl)-2-methyl-3-(piperidin-1-yl)propan-1-one	Piperidine, ethylphenyl, propanone	~273.4	~3.1	Metabolite of synthetic cathinones

Key Insights :

• The target’s methylthio group replaces 4-EEC’s ethylamino group, likely reducing polarity and altering receptor binding .
• Compared to the metabolite in , the target’s imidazole may confer higher selectivity for enzymes or receptors.

C. Methylthio-Containing Compounds

Compound Name	Key Features	Molecular Weight	logP	Biological Relevance	Reference
Target Compound	Methylthio, imidazole	~389.5	~2.5	Electron-deficient ligand (speculated)	N/A
4-(5-Fluorophenyl)-2-(methylthio)-1H-imidazol-4-ol	Fluorophenyl, methylthio, imidazole	~238.3	~2.3	CK1δ inhibitor intermediate
2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)-1-(1H-pyrrol-2-yl)ethan-1-one	Triazole, pyrrole, methylthio	~265.3	~1.8	Antimicrobial candidate

Key Insights :

• The methylthio group in the target and may enhance electron deficiency, improving binding to kinase ATP pockets.

Physicochemical and Pharmacokinetic Comparisons

Property	Target Compound	4-EEC	F-909	CK1δ Inhibitor
Molecular Weight	389.5	205.3	473.55	238.3
H-Bond Acceptors	5 (est.)	2	8	3
H-Bond Donors	1	1	1	2
Rotatable Bonds	6 (est.)	4	6	3
TPSA	~70 Ų	~30 Ų	83.3 Ų	~60 Ų
logP	~2.5	2.8	2.11	~2.3

Key Trends :

• The target’s higher TPSA compared to 4-EEC suggests better solubility but reduced blood-brain barrier penetration.
• Its logP aligns with CNS-active compounds but is lower than 4-EEC, indicating moderated lipophilicity.